1-(4-Chlorophenyl)-4-phenoxyphthalazine

• CAS No.: 155937-29-4
• Molecular Formula: C20H13ClN2O
• Molecular Weight: 332.8 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-4-phenoxyphthalazine
• InChI: InChI=1S/C20H13ClN2O/c21-15-12-10-14(11-13-15)19-17-8-4-5-9-18(17)20(23-22-19)24-16-6-2-1-3-7-16/h1-13H
• InChI Key: CBAHDCFVEYVODF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=NN=C(C3=CC=CC=C32)C4=CC=C(C=C4)Cl

Description

1-(4-Chlorophenyl)-4-phenoxyphthalazine is a halogenated phthalazine derivative characterized by a 4-chlorophenyl group at position 1 and a phenoxy group at position 4 of the phthalazine core. These compounds are typically synthesized via nucleophilic substitution or coupling reactions, as seen in the preparation of 4-benzyl-1-chlorophthalazine derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Phthalazine, 1-(4-chlorophenyl)-4-phenoxy- typically involves the cyclocondensation of 2-(4-chlorobenzoyl)benzoic acid with hydrazine hydrate to form 4-(4-chlorophenyl)phthalazin-1(2H)-one. This intermediate is then chlorinated using phosphorous oxychloride to yield 1-chloro-4-(4-chlorophenyl)phthalazine. The final step involves the reaction of this chloro derivative with phenol under reflux conditions to produce Phthalazine, 1-(4-chlorophenyl)-4-phenoxy- .

Industrial Production Methods

Industrial production methods for Phthalazine, 1-(4-chlorophenyl)-4-phenoxy- are not extensively documented in the literature. the synthesis methods described above can be scaled up for industrial production, with appropriate modifications to ensure safety, efficiency, and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

Phthalazine, 1-(4-chlorophenyl)-4-phenoxy- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding phthalazine-1,4-diones.

Reduction: Reduction reactions can convert the compound into its corresponding hydrazine derivatives.

Substitution: The phenoxy and chlorophenyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are typically used.

Substitution: Substitution reactions often involve nucleophiles such as amines or thiols under basic or acidic conditions.

Major Products

The major products formed from these reactions include phthalazine-1,4-diones, hydrazine derivatives, and various substituted phthalazine compounds.

Scientific Research Applications

Chemistry: The compound serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: It has shown promising activity as an inhibitor of vascular endothelial growth factor receptor-2 (VEGFR-2), making it a potential anticancer agent .

Medicine: The compound’s anticancer properties have been evaluated against various cancer cell lines, including Hep G2 and MCF-7, with significant inhibitory activity observed .

Industry: Phthalazine derivatives are used in the development of pharmaceuticals and agrochemicals due to their diverse biological activities.

Mechanism of Action

The mechanism of action of Phthalazine, 1-(4-chlorophenyl)-4-phenoxy- primarily involves the inhibition of VEGFR-2. This inhibition disrupts the signaling pathways that promote angiogenesis, thereby inhibiting tumor growth and proliferation. Molecular docking studies have shown that the compound binds effectively to the active site of VEGFR-2, leading to its potent inhibitory activity .

Comparison with Similar Compounds

Key Observations :

• Halogen vs. Alkyl Groups : Chlorine at position 1 (as in 1-Chloro-4-(4-methylphenyl)phthalazine) enhances electrophilicity compared to methyl or benzyloxy groups .
• Ether vs. Amide Linkages: Phenoxy substituents (e.g., in 1-[4-(Benzyloxy)phenoxy]-phthalazine) improve solubility in organic solvents like chloroform, whereas amide-containing derivatives (e.g., ) may exhibit higher polarity .

Insights :

• Chlorophenyl Groups : Enhance cytotoxicity compared to brominated analogs. For instance, 4-chlorophenyl derivatives show lower IC₅₀ (higher potency) than brominated counterparts .
• Bulkier Substituents : Tolylphenyl groups (IC₅₀ = 100 μg/mL) improve activity over simpler tolyl groups (LC₅₀ = 1,484.75 μg/mL), suggesting steric effects influence binding .

Physicochemical Properties

• Solubility : 1-Chloro-4-(4-methylphenyl)phthalazine is slightly soluble in chloroform and DMSO, likely due to its hydrophobic aryl groups .
• Molecular Weight: Derivatives with extended substituents (e.g., 1-[4-(Benzyloxy)phenoxy]-phthalazine, MW = 417.48 g/mol) exhibit higher molecular weights compared to simpler analogs (e.g., , MW = 254.71 g/mol) .